Cas no 325986-91-2 (N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-4-nitrobenzamide)

• Product Name: N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-4-nitrobenzamide
• CAS No: 325986-91-2
• MF: C₁₆H₁₅N₃O₄S
• MW: 345.373002290726
• CID: 3120883
• PubChem ID: 959004
• Update Time: 2025-06-23

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-4-nitrobenz amide
• N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-4-nitrobenzamide
• DTXSID401143663
• 4-Nitro-N-(4,5,6,7-tetrahydro-5,5-dimethyl-7-oxo-2-benzothiazolyl)benzamide
• Oprea1_643448
• F0174-0245
• SR-01000084116-1
• Benzamide, 4-nitro-N-(4,5,6,7-tetrahydro-5,5-dimethyl-7-oxo-2-benzothiazolyl)-
• N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-4-nitrobenzamide
• 325986-91-2
• STK118869
• AKOS001661411
• N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)-4-nitrobenzamide
• SR-01000084116

• Inchi： 1S/C16H15N3O4S/c1-16(2)7-11-13(12(20)8-16)24-15(17-11)18-14(21)9-3-5-10(6-4-9)19(22)23/h3-6H,7-8H2,1-2H3,(H,17,18,21)
• InChI Key： LZBSFENGKMFZHZ-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(=CC=2)[N+](=O)[O-])=O)=NC2=C1C(CC(C)(C)C2)=O

Computed Properties

• Exact Mass: 345.07832714Da
• Monoisotopic Mass: 345.07832714Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 133Ų

Additional information on N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-4-nitrobenzamide

Research Brief on N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-4-nitrobenzamide (CAS: 325986-91-2)

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-4-nitrobenzamide (CAS: 325986-91-2) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest studies and findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug development.

The compound belongs to the benzothiazole class, which is known for its diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have explored the molecular mechanisms underlying its biological effects, particularly its interaction with specific cellular targets. For instance, research has indicated that this compound may exhibit inhibitory effects on certain enzymes or signaling pathways, making it a promising candidate for further investigation in the context of disease treatment.

One of the key areas of interest is the compound's potential as an anticancer agent. Preliminary in vitro studies have demonstrated its ability to induce apoptosis in cancer cell lines, suggesting a possible role in targeted cancer therapy. Additionally, its structural features, such as the nitrobenzamide moiety, have been linked to its ability to modulate oxidative stress responses, which could be leveraged for therapeutic purposes in conditions characterized by oxidative damage.

Recent advancements in synthetic chemistry have also enabled the development of derivatives of N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-4-nitrobenzamide, aimed at improving its pharmacokinetic and pharmacodynamic properties. These modifications have shown promise in enhancing the compound's bioavailability and reducing potential side effects, thereby increasing its suitability for clinical applications.

In conclusion, N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-4-nitrobenzamide represents a compound of significant interest in the field of medicinal chemistry. Ongoing research is expected to further elucidate its mechanisms of action and explore its potential in treating various diseases. Future studies should focus on in vivo validation and the development of optimized derivatives to maximize its therapeutic potential.